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Compound of Interest

Compound Name:
3-Chloropropylamine

hydrochloride

Cat. No.: B046521 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Chloropropylamine
Hydrochloride

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical intermediates is fundamental to successful

synthesis and formulation. 3-Chloropropylamine hydrochloride (CAS No. 6276-54-6) is a

key bifunctional building block used in the synthesis of various pharmaceutical compounds.

This technical guide provides a detailed overview of its core physical properties, compiled from

various sources.

Core Physical and Chemical Properties
3-Chloropropylamine hydrochloride is the salt form of 3-chloropropylamine, which enhances

the compound's stability and handling characteristics compared to its free amine form.[1] Its

bifunctional nature, containing both a primary amine and an alkyl chloride, makes it a versatile

reagent in organic synthesis.[1]

The quantitative physical data for 3-Chloropropylamine hydrochloride are summarized in the

table below. It is important to note that minor variations in reported values exist across different

suppliers and literature, which may be attributed to differences in purity and analytical

methodologies.

Table 1: Summary of Physical Properties
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Property Value Source(s)

CAS Number 6276-54-6 [2][3]

Molecular Formula C₃H₈ClN · HCl (or C₃H₉Cl₂N) [4][3][5]

Molecular Weight 130.01 - 130.02 g/mol [2][6]

Appearance

White to beige or light brown

crystalline powder/chunks.[3]

[6][7][8][9]

[3][6][7][8][9]

Melting Point 145 - 153 °C [7][10]

Boiling Point

130.7°C at 760 mmHg (Note:

Likely corresponds to the free

base)

[4][10][11]

Vapor Pressure

9.58 mmHg at 25°C (Note:

Likely corresponds to the free

base)

[4][10][11]

Purity (Assay) ≥97% [2]

Water Content ≤0.5% - ≤1.0% [3][12]

Solubility Profile
The hydrochloride salt form significantly influences the solubility of the compound, rendering it

soluble in polar solvents.

Table 2: Solubility Data
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Solvent Solubility Source(s)

Water Soluble [7]

Methanol Soluble / Slightly Soluble [8][9]

Ethanol Soluble

Dimethyl Sulfoxide (DMSO) Slightly Soluble [8][9]

Chloroform Insoluble

Toluene Insoluble

Stability and Handling
3-Chloropropylamine hydrochloride is stable under normal storage conditions.[7] However, it

is hygroscopic, meaning it readily absorbs moisture from the air.[2][7] Therefore, it should be

stored in a tightly sealed container in a dry, cool, and well-ventilated place.[7][9] It is

incompatible with strong oxidizing agents.[7]

Experimental Protocols
While detailed, step-by-step experimental protocols for the determination of every physical

property of this specific compound are not extensively published, standard analytical methods

are employed. For the intended audience, the following represents the established

methodologies for the key specifications cited.

Purity (Argentometric Titration): The purity of 3-Chloropropylamine hydrochloride is often

determined by argentometric titration, which quantifies the total chloride content.[3][12]

Principle: A known mass of the sample is dissolved in an appropriate solvent (e.g., water

or dilute acid). The solution is then titrated with a standardized solution of silver nitrate

(AgNO₃). The chloride ions (from both the hydrochloride salt and the covalent C-Cl bond,

depending on sample preparation) react with silver ions to form a silver chloride (AgCl)

precipitate.

Endpoint Detection: The endpoint is typically detected using a potassium chromate

indicator (Mohr's method) or potentiometrically.
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Calculation: The purity is calculated based on the volume of AgNO₃ solution consumed, its

concentration, and the initial mass of the sample.

Water Content (Karl Fischer Titration): This is the standard method for determining the water

content in a solid sample.[12]

Principle: The sample is introduced into a Karl Fischer titration cell containing a

specialized reagent. The reagent contains iodine, sulfur dioxide, a base, and a solvent

(like methanol). Water reacts with the iodine and sulfur dioxide in a 1:1 molar ratio.

Endpoint Detection: The endpoint is reached when all the water has been consumed, and

excess free iodine is detected, typically by an electrochemical method (bivoltammetric

indication).

Calculation: The amount of water is calculated from the amount of iodine-containing titrant

consumed.

Melting Point Determination: The melting point is a key indicator of purity and is typically

measured using the capillary method.

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a

thin-walled capillary tube.

Apparatus: The capillary tube is placed in a melting point apparatus, which heats the

sample at a controlled rate.

Measurement: The temperature at which the substance first begins to melt (onset) and the

temperature at which the substance is completely liquid (clear point) are recorded as the

melting range. For a pure substance, this range is narrow.

Identity (FTIR Spectroscopy): Fourier-Transform Infrared (FTIR) spectroscopy is used to

confirm the identity of the compound by analyzing its molecular vibrations.

Principle: A beam of infrared light is passed through the sample. The molecules absorb

energy at specific frequencies corresponding to the vibrational frequencies of their

functional groups.
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Spectrum: The resulting spectrum is a plot of absorbance (or transmittance) versus

wavenumber. The presence of characteristic peaks for N-H bonds (amine salt), C-H

bonds, and the C-Cl bond confirms the molecular structure. The obtained spectrum is

compared against a reference spectrum for confirmation.[3][12]

Structure-Property Relationships
The physical properties of 3-Chloropropylamine hydrochloride are a direct consequence of

its molecular structure. The diagram below illustrates the logical relationship between its

structural features and its key physical characteristics.

Molecular Structure

Key Structural Features

Resulting Physical Properties

3-Chloropropylamine Hydrochloride
[Cl-CH₂(CH₂)₂-NH₃⁺]Cl⁻

Ionic Salt Form
(Ammonium Chloride)

is an

Polar Functional Groups
(-NH₃⁺, -Cl)

contains

High Melting Point
(Crystalline Solid)

leads to strong
ionic lattice forces

High Water Solubility

allows for ion-dipole
interactions

Enhanced Stability
(vs. Free Amine)

prevents volatilization
and degradation

Hygroscopic Nature

attracts
water molecules

promotes interaction
with polar solvents
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.thermofisher.com/order/catalog/product/162010010
https://www.thermofisher.com/order/catalog/product/A15415.18
https://www.benchchem.com/product/b046521?utm_src=pdf-body
https://www.benchchem.com/product/b046521?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Structure-property relationships of 3-Chloropropylamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046521?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

